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Compound of Interest

Compound Name: AL-9

Cat. No.: B1666764

Disclaimer: The substance identified as "AL-9" is a metallic, aluminum-based casting alloy, also
known by designations such as AK7ch. The following information pertains to its properties from
a materials science and metallurgical perspective. There is no evidence in the public domain to
suggest that AL-9 has any pharmacological or biological activity. Therefore, this guide is
intended for an audience in materials science and engineering, not drug development.

Chemical Composition

AL-9 is a hypoeutectic aluminum-silicon alloy with additions of magnesium, which allow it to be
strengthened through heat treatment. The typical chemical composition of AL-9 is detailed in
Table 1. The primary alloying elements, silicon and magnesium, contribute to its characteristic
properties, including good castability and mechanical strength.

Table 1: Chemical Composition of AL-9 Alloy
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Element Symbol Content (%)
Silicon Si 6.0-8.0
Magnesium Mg 0.2-04

Iron Fe <0.6
Manganese Mn <05

Zinc Zn <0.3

Copper Cu <0.2

Lead Pb <0.05

Tin Sn <0.01
Aluminum Al Remainder

Note: Composition is based on GOST 1583-93 standards.[1]

Elemental Composition of AL-9

Aluminum
(Remainder)

Silicon Magnesium Fe, Mn, Zn, Cu, Pb, Sn
(6.0-8.0%) (0.2-0.4%) (< 1.66%)

Click to download full resolution via product page

Caption: Hierarchical composition of AL-9 alloy.
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Physical and Mechanical Properties

The physical and mechanical properties of AL-9 make it a versatile alloy for various casting
applications. These properties can be influenced by the casting method and subsequent heat
treatment.

Mechanical Properties

AL-9 exhibits a good combination of strength and hardness. The typical mechanical properties
are summarized in Table 2.

Table 2: Mechanical Properties of AL-9

Property Value
Tensile Strength 137 MPa[2]
Elongation 1%[2]
Brinell Hardness (HB) 45[2]

Physical Properties

The physical properties of AL-9 are comparable to other aluminume-silicon alloys. Table 3 lists
key physical properties for a similar alloy, LM9.

Table 3: Physical Properties (Reference Alloy LM9)

Property Value

Density 2.68 g/cm?3
Freezing Range 550 - 575 °C
Thermal Conductivity (@ 25°C) 0.35 cal/cm2/cm/°C
Coefficient of Thermal Expansion (20-100°C) 22.0 x 10=° per °C

Source: Data for LM9, an alloy with a similar composition to AL-9.[3]
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Material Characteristics and Applications

AL-9 is recognized for its favorable combination of properties:

o Excellent Castability: The silicon content provides good fluidity, making it suitable for intricate
and thin-walled castings.[1]

e Good Corrosion Resistance: It demonstrates strong resistance to corrosion in both
atmospheric and marine environments.[1][3]

o Satisfactory Machinability: The alloy can be machined effectively, although tool wear can be
considerable due to the silicon content.[1][3]

o Heat Treatable: The presence of magnesium allows for precipitation hardening to enhance
strength.[1]

These characteristics lead to its use in a variety of applications, including:
e Automotive components such as pump and carburetor housings.[1]
e Thin-walled and welded parts.[1]

e Instrument cases and cover plates.[3]

Experimental Protocols

The characterization of AL-9 involves standard metallurgical testing procedures. A general
workflow for material characterization is outlined below.
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Experimental Workflow for AL-9 Characterization

AL-9 Sample Preparation

Chemical Analysis Microstructural Analysis Mechanical Testing
(e.g., Spark OES) (e.g., SEM, Optical Microscopy) (e.g., Tensile, Hardness)

Click to download full resolution via product page

Caption: Standard workflow for AL-9 material analysis.

Protocol: Spectrometric Chemical Analysis
o Sample Preparation: A flat, clean surface is prepared on the AL-9 sample by grinding or

milling.

 Instrumentation: An Optical Emission Spectrometer (OES) is calibrated using certified
reference materials of similar aluminum alloys.

e Analysis: The prepared sample surface is sparked, generating a plasma. The light emitted
from the plasma is analyzed by the spectrometer to determine the concentration of each
element.

o Data Reporting: The weight percentage of each element is recorded and compared against
material specifications.

Protocol: Tensile Testing

e Specimen Machining: A standardized "dog-bone" shaped tensile specimen is machined from
a representative AL-9 casting.

 Instrumentation: A universal testing machine (UTM) equipped with an extensometer is used.
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e Procedure: The specimen is mounted in the grips of the UTM. A uniaxial tensile load is
applied at a constant strain rate until the specimen fractures.

» Data Acquisition: The load and extension data are continuously recorded.

e Analysis: The data is used to calculate tensile strength, yield strength, and elongation.

Protocol: Brinell Hardness Testing

e Surface Preparation: The surface of the AL-9 sample is prepared to be smooth, flat, and free
of oxides or contaminants.

¢ Instrumentation: A Brinell hardness tester with a specified indenter (typically a 10 mm
tungsten carbide ball) and test load is used.

e Procedure: The indenter is pressed into the sample surface with a specific load for a set
duration (e.g., 10-15 seconds).

e Measurement: The diameter of the resulting indentation is measured using a microscope.

o Calculation: The Brinell Hardness Number (HB) is calculated based on the indentation
diameter and the applied load.

Conclusion

AL-9 is an aluminum-silicon casting alloy with a well-documented set of chemical, physical, and
mechanical properties that make it suitable for a range of engineering applications. As itis a
metallic alloy, it has no known biological activity, and therefore, concepts such as signaling
pathways and other pharmacological metrics are not applicable. The information provided
serves as a technical guide for professionals in materials science and engineering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [AL-9: A Technical Guide for Material Science
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666764#chemical-structure-and-properties-of-al-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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